Cas no 3048-47-3 (Benzothiazole,7-methyl-)

Benzothiazole,7-methyl- structure
Benzothiazole,7-methyl- structure
Product name:Benzothiazole,7-methyl-
CAS No:3048-47-3
MF:C8H7NS
MW:149.212880373001
CID:294544
PubChem ID:15655022

Benzothiazole,7-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,7-methyl-
    • Benzothiazole, 7-methyl- (7CI,8CI,9CI)
    • 7-methylbenzo[d]thiazole
    • 7-methyl-benzothiazole
    • 3048-47-3
    • FT-0768331
    • LNXFAOXOYJADQI-UHFFFAOYSA-N
    • SCHEMBL115601
    • Benzothiazole,7-methyl-(7ci,8ci,9ci)
    • Benzothiazole, 7-methyl-
    • 7-METHYL-1,3-BENZOTHIAZOLE
    • SCHEMBL115602
    • MDL: MFCD18451389
    • Inchi: InChI=1S/C8H7NS/c1-6-3-2-4-7-8(6)10-5-9-7/h2-5H,1H3
    • InChI Key: LNXFAOXOYJADQI-UHFFFAOYSA-N
    • SMILES: CC1=CC=CC=2N=CSC21

Computed Properties

  • Exact Mass: 149.03001
  • Monoisotopic Mass: 149.02992040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1Ų
  • XLogP3: 2.7

Experimental Properties

  • PSA: 12.89

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